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Compound of Interest

Compound Name: 4-Bromo-2,1,3-benzothiadiazole

Cat. No.: B1270332 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2,1,3-benzothiadiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Bromo-2,1,3-benzothiadiazole, a key building block in the synthesis of

functional organic materials. This document consolidates essential data, outlines detailed

experimental protocols, and presents logical workflows to support research and development

activities.

Core Physical and Chemical Properties
4-Bromo-2,1,3-benzothiadiazole is a heterocyclic compound frequently utilized in the fields of

materials science and organic chemistry.[1] Its unique electronic properties make it a valuable

precursor for synthesizing materials used in optoelectronics, such as organic light-emitting

diodes (OLEDs) and photovoltaic devices.[2][3]

Data Summary
The quantitative physical and chemical data for 4-Bromo-2,1,3-benzothiadiazole are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₃BrN₂S [4][5]

Molecular Weight 215.07 g/mol [4][5][6]

CAS Number 22034-13-5 [4][5]

Appearance

White to off-white solid; White

to light yellow crystalline

powder

[1][7]

Melting Point 80 °C [7][8][9]

Boiling Point 272.2 °C at 760 mmHg [7][8][10]

Density
1.859 g/cm³ (Predicted: 1.859

± 0.06 g/cm³)
[7][8]

Solubility Sparingly soluble in water [1]

Vapor Pressure 0.0103 mmHg at 25°C [8]

Flash Point 118.4 °C [8][10]

Refractive Index 1.733 [8]

pKa -1.02 ± 0.45 (Predicted) [1][7]

Storage Temperature 2-8°C [7]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-Bromo-2,1,3-benzothiadiazole
are crucial for obtaining high-purity material for subsequent applications.

Protocol 1: Synthesis from 2,1,3-Benzothiadiazole
This protocol details a common method for the bromination of 2,1,3-benzothiadiazole.[4][7]

Materials:

2,1,3-benzothiadiazole
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48% Hydrobromic acid solution

Bromine

Dichloromethane

Aqueous sodium sulfate

Saturated aqueous sodium bicarbonate

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, add 25.0 g

(183.7 mmol) of 2,1,3-benzothiadiazole and 150 mL of 48% hydrobromic acid solution.[4]

Bromination: Heat the mixture to 100 °C. Slowly add 8.5 mL (165.4 mmol) of bromine.

Maintain the reaction at 100 °C with stirring for 9 hours.[4]

Cooling and Extraction: After 9 hours, cool the reaction to room temperature. Add 200 mL of

dichloromethane to dissolve the precipitated solid, followed by 100 mL of aqueous sodium

sulfate.[4]

Workup: Separate the organic layer. Wash it with a saturated aqueous sodium bicarbonate

solution, and then dry it over anhydrous sodium sulfate.[4][7]

Concentration: Remove the solvent by concentration under reduced pressure to obtain the

crude product.[4]

Purification:

Suspend the crude product in 200 mL of a hexane/ethyl acetate (4:1, v/v) mixed solvent.
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Filter the suspension to remove the insoluble by-product, 4,7-dibromo-2,1,3-

benzothiadiazole.[7]

Concentrate the filtrate and re-suspend the resulting solid in 200 mL of hexane.

Collect the solid by filtration to yield a portion of the product.[4]

Further concentrate the filtrate and purify by column chromatography using hexane/ethyl

acetate (97:3, v/v) as the eluent to obtain additional product.[4][7]

Visualizations: Workflows and Applications
Diagrams created using Graphviz illustrate key processes involving 4-Bromo-2,1,3-
benzothiadiazole.
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Caption: Synthesis and purification workflow for 4-Bromo-2,1,3-benzothiadiazole.
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Application in Suzuki-Miyaura Cross-Coupling Reactants
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Caption: Role as a building block in Suzuki-Miyaura cross-coupling reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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